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Compound Name: Methyl tetradecanoate-D27

Cat. No.: B1367098 Get Quote

Essential Safety and Handling Guide for Methyl
Tetradecanoate-D27
This guide provides crucial safety protocols and logistical information for the handling and

disposal of Methyl tetradecanoate-D27. The following procedures are designed to ensure the

safety of laboratory personnel and the integrity of the product. While Methyl tetradecanoate-
D27 is a deuterated form of Methyl tetradecanoate (also known as Methyl myristate), its

chemical hazards are considered equivalent to the non-deuterated parent compound.

Hazard Identification and Classification
Methyl tetradecanoate is classified as an irritant. Researchers should be aware of the following

potential hazards.

Hazard Classification Description GHS Hazard Statement

Skin Irritation
Causes skin irritation upon

contact.[1]
H315

Eye Irritation
Causes serious eye irritation.

[1]
H319

Respiratory Irritation
May cause irritation to the

respiratory system if inhaled.[1]
H335
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Note: Some safety data sheets may list this chemical as not hazardous under OSHA 2012

standards[2]; however, due to conflicting data, it is prudent to handle it as a potential irritant.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The required equipment is

detailed below.

Body Part Required PPE
Standards and
Specifications

Eyes / Face

Chemical splash-resistant

safety glasses or goggles with

side protection.[1] A face shield

may be used for additional

protection during splash-prone

procedures.[1]

Must conform to OSHA 29

CFR 1910.133 or EU EN166

standards.[1]

Hands
Chemically resistant gloves.[1]

[3]

Glove material should be

selected based on a risk

assessment of chemical

resistance and duration of use.

[1] Inspect gloves prior to each

use.[3][4]

Body
Laboratory coat and close-toed

footwear.[1]

Protective clothing should be

selected based on the specific

hazards and physical

environment of the workplace.

[1]

Respiratory
Not required under normal use

with adequate ventilation.[2]

Use in a well-ventilated area or

under a local exhaust hood to

keep airborne concentrations

low.[1][5]
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A systematic approach to handling, storage, and disposal is essential for safety and to maintain

the quality of this research material.

Step-by-Step Handling Protocol
Preparation and Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, to minimize

inhalation exposure.[1]

Ensure that a safety shower and an eyewash fountain are readily accessible and in good

working order.[1][5]

Clear the workspace of any unnecessary items to prevent clutter and potential spills.[6]

Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Inspect gloves for any signs of damage or degradation before use.[4]

Chemical Handling:

Since the melting point of Methyl tetradecanoate is approximately 18°C, it may be solid or

liquid at room temperature.[1] If solid, it may need to be gently warmed to liquefy before

use.

Avoid all direct contact with the skin, eyes, and clothing.[1]

When transferring, use appropriate tools to minimize contact.

Keep the container tightly closed when not in use to prevent contamination.[1]

Do not eat, drink, or smoke in the handling area.[1]

Post-Handling and Decontamination:

After handling, wash hands and any exposed skin thoroughly with soap and water.[1]
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Clean the work area and any equipment used.

Remove PPE carefully to avoid contaminating your skin.

Storage Plan
Proper storage is critical for both safety and product stability.

Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Temperature: While the parent compound can be stored at room temperature[1], for long-

term stability of the deuterated standard, storage at -20°C or -80°C is recommended.[7]

Incompatibilities: Keep away from sources of ignition and incompatible substances such as

strong oxidizing agents.[1][2]

Disposal Plan
Spill Response:

In case of a spill, prevent further leakage if it is safe to do so.

Absorb the spill with an inert, non-combustible material such as sand, silica gel, or a

universal binder.[1][2][8]

Collect the absorbed material and place it into a suitable, labeled container for chemical

waste disposal.[1]

Ensure the area is well-ventilated during cleanup.[5]

Waste Disposal:

Dispose of unused Methyl tetradecanoate-D27 and its container as hazardous chemical

waste.

Disposal must be carried out through an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]

Do not allow the product to enter drains, sewers, or waterways.[1][8]
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Procedural Workflow
The following diagram illustrates the logical workflow for safely handling Methyl
tetradecanoate-D27.
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Click to download full resolution via product page

Caption: Workflow for handling Methyl tetradecanoate-D27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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